Docosahexaenoic acid N-succinimide

• Molecular Formula: C26H35NO4
• Molecular Weight: 425.6 g/mol
• InChI: InChI=1S/C26H35NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26(30)31-27-24(28)22-23-25(27)29/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-23H2,1H3
• InChIKey: AWUMFVFMQMCKHT-UHFFFAOYSA-N

DHA-NHS: Amine-Reactive Bioconjugation

Docosahexaenoic Acid N-Succinimide (CAS 160801-26-3; also referred to as DHA N-hydroxysuccinimide ester or DHA-NHS) is the N-hydroxysuccinimide (NHS)-activated ester analog of the omega-3 polyunsaturated fatty acid (PUFA) docosahexaenoic acid (DHA, C22:6 n-3) . As a member of the NHS ester class, this compound functions as an amine-reactive acylating agent, enabling the covalent attachment of the DHA acyl moiety to primary amine-containing biomolecules, including proteins, amine-modified oligonucleotides, and other amine-bearing molecules, via stable amide bond formation under mild aqueous conditions . This chemical derivatization strategy is distinct from the use of free DHA, as it permits site-directed or stoichiometric conjugation rather than relying on non-covalent partitioning into lipid environments [1].

Amine-reactive NHS ester chemistry for primary amine coupling

Covalent DHA attachment via stable amide bond formation

Site-directed conjugation under mild aqueous conditions (pH 6.0–9.0)

• [1] Nury T, Ghzaiel I, Hichami A, et al. Lipid droplets dependent or independent cytoprotective activities of unsaturated fatty acids, Lorenzo's oil and sulfo-N-succinimidyl oleate on 7-ketocholesterol-induced oxidative stress, organelle dysfunction and cell death on 158N and ARPE-19 cells: Cell targets and benefits of sulfo-N-succinimidyl oleate. Food Chem Toxicol. 2024. View Source

Why DHA-NHS Is Not Interchangeable

Scientific and industrial users cannot assume interchangeability among NHS-activated fatty acid esters, as the acyl moiety dictates critical physicochemical and biological properties of the resulting conjugate. The six cis double bonds of DHA confer extreme conformational flexibility, unique membrane-interactive behavior, and distinct biological recognition compared to shorter-chain or less unsaturated fatty acid esters such as myristate-NHS, oleate-NHS, or arachidonate-NHS [1]. Furthermore, class-level studies of NHS ester hydrolysis demonstrate that the hydrolysis half-life and reaction efficiency of an activated ester are strongly influenced by the steric and electronic properties of the acyl group, meaning that a generic fatty acid NHS ester cannot be substituted for DHA-NHS without altering conjugation kinetics, conjugate stability, and ultimate conjugate functionality [2]. The following evidence guide quantifies these critical differentiators to inform procurement and experimental design.

! Acyl moiety dictates conjugate conformation and membrane interaction; shorter or less unsaturated fatty acid NHS esters yield different biophysical profiles.

! Conjugation kinetics and hydrolysis half-life depend on acyl group steric/electronic properties; generic substitution may alter reaction efficiency and conjugate stability.

! Free DHA or non-covalent lipid approaches cannot provide site-directed covalent attachment, limiting control over conjugate stoichiometry.

• [1] Nury T, Ghzaiel I, Hichami A, et al. Lipid droplets dependent or independent cytoprotective activities of unsaturated fatty acids, Lorenzo's oil and sulfo-N-succinimidyl oleate on 7-ketocholesterol-induced oxidative stress, organelle dysfunction and cell death on 158N and ARPE-19 cells: Cell targets and benefits of sulfo-N-succinimidyl oleate. Food Chem Toxicol. 2024. View Source
• [2] Touahir L, Chazalviel JN, Sam S, et al. Succinimidyl ester surface chemistry: implications of the competition between aminolysis and hydrolysis on covalent protein immobilization. Langmuir. 2014;30(44):13224-13232. doi:10.1021/la503226c. View Source

DHA-NHS: Quantitative Performance Evidence

siRNA CNS Retention and Gene Silencing

DHA conjugation to siRNA via DHA-NHS chemistry substantially improves in vivo CNS retention and target gene silencing compared to unconjugated siRNA or alternative lipid conjugates. In a direct head-to-head comparison in mouse striatum, a single intrastriatal injection of DHA-conjugated siRNA (produced using DHA-NHS) achieved up to 73% knockdown of Huntingtin (Htt) mRNA in ipsilateral striatum and up to 51% in cortex after 1 week, versus no measurable Htt silencing with unconjugated siRNA at matched doses [1]. Additionally, DHA-conjugated siRNA exhibited significantly enhanced tissue retention throughout both the ipsilateral striatum and cortex across a dose range of 6–60 μg, whereas unconjugated siRNA showed rapid clearance and minimal tissue persistence [1].

CNS siRNA knockdown

Head-to-head

Up to 73% striatum, 51% cortex

Supports DHA-siRNA CNS distribution study fit

Mouse striatal injection; 1 wk post-dose

Evidence Dimension	In vivo mRNA knockdown efficiency (%) following local CNS administration
Target Compound Data	Up to 73% (striatum) and 51% (cortex) Htt mRNA reduction
Comparator Or Baseline	Unconjugated siRNA: no significant Htt mRNA reduction
Quantified Difference	≥73 percentage point absolute difference
Conditions	Mouse model; single intrastriatal injection (6–60 μg DHA-siRNA); mRNA quantification at 1 week post-injection

Why This Matters

This quantifies the procurement value of DHA-NHS for enabling CNS-targeted oligonucleotide therapeutics that cannot be achieved with unconjugated oligonucleotides or standard cholesterol conjugates.

• [1] Biscans A, Coles A, Haraszti R, et al. Docosahexaenoic Acid Conjugation Enhances Distribution and Safety of siRNA upon Local Administration in Mouse Brain. Mol Ther Nucleic Acids. 2016;5(8):e344. doi:10.1038/mtna.2016.50. View Source

Lower Cytotoxicity vs Cholesterol Conjugates

In head-to-head cytotoxicity screening using CNS-derived cell lines, DHA-conjugated siRNAs produced via DHA-NHS chemistry exhibit a significantly wider safety window compared to cholesterol-conjugated siRNAs. The maximum tolerated concentration (MTC) for cholesterol-conjugated siRNA (chol-siRNA) was determined to be 25 nM before induction of measurable cytotoxicity, whereas DHA-conjugated siRNA (DHA-siRNA) remained non-cytotoxic at concentrations up to 150 nM—a six-fold higher safety threshold [1]. At 100 nM concentration, chol-siRNA reduced cell viability to approximately 65% of vehicle control, while DHA-siRNA maintained viability at approximately 95% of control [1].

Cytotoxicity window

Head-to-head

DHA-siRNA: >150 nM MTC, ~95% viability at 100 nM

Chol-siRNA: 25 nM MTC, ~65% viability at 100 nM

Supports viability endpoint comparison in CNS cell models

CNS-derived cell lines; MTC and viability readouts

Evidence Dimension	In vitro cytotoxicity (cell viability % relative to vehicle control) in CNS cell lines
Target Compound Data	~95% viability at 100 nM DHA-siRNA; MTC >150 nM
Comparator Or Baseline	Cholesterol-conjugated siRNA (chol-siRNA): ~65% viability at 100 nM; MTC 25 nM
Quantified Difference	Six-fold higher tolerated concentration; ~30 percentage point viability advantage at 100 nM
Conditions	CNS-derived cell lines; viability assessed post-siRNA treatment

Why This Matters

For procurement decisions involving CNS-targeted oligonucleotide therapeutics, DHA-NHS conjugation offers a quantifiably superior safety margin, enabling higher dosing or reduced toxicity risk in preclinical development.

• [1] Biscans A, Coles A, Haraszti R, et al. Docosahexaenoic Acid Conjugation Enhances Distribution and Safety of siRNA upon Local Administration in Mouse Brain. Mol Ther Nucleic Acids. 2016;5(8):e344. doi:10.1038/mtna.2016.50. View Source

Amine Conjugation and Amide Bond Stability

DHA-NHS shares the NHS ester class reactivity profile, enabling efficient covalent attachment to primary amines on proteins, peptides, and amine-modified oligonucleotides via formation of stable amide bonds. Under aqueous conditions at physiological pH (6.0–9.0), the aminolysis reaction competes with hydrolysis of the NHS ester, which degrades coupling efficiency [1]. While specific hydrolysis half-life data for DHA-NHS has not been located in primary literature, class-level studies establish that typical NHS esters have hydrolysis half-lives on the order of hours in aqueous buffer, and that the acyl group influences both reaction kinetics and the susceptibility of the resulting amide bond to subsequent hydrolysis [1][2]. The resulting DHA-amide conjugate is chemically stable, supporting long-term labeling applications .

Amide bond stability

Class-level

Stable amide bond; hydrolysis t_1/2 ~hours (class-level)

Supports NHS ester conjugation reliability; DHA-specific kinetics to verify

Aqueous pH 6.0–9.0; class-level data

Evidence Dimension	Hydrolytic stability of the conjugated amide bond
Target Compound Data	Stable amide bond resistant to hydrolysis (qualitative, class-level property)
Comparator Or Baseline	Unconjugated DHA (no covalent attachment); alternative conjugation chemistries (e.g., thioesters, esters)
Quantified Difference	Not available for DHA-NHS specifically; class-level: typical NHS ester hydrolysis half-life ~hours in aqueous buffer
Conditions	Aqueous buffer, pH 6.0–9.0, physiological conditions

Why This Matters

Procurement of DHA-NHS provides the established reliability of NHS ester chemistry for amine-targeted conjugation, with the DHA acyl moiety conferring unique biological properties (see Evidence Items 1 and 2).

• [1] Touahir L, Chazalviel JN, Sam S, et al. Succinimidyl ester surface chemistry: implications of the competition between aminolysis and hydrolysis on covalent protein immobilization. Langmuir. 2014;30(44):13224-13232. doi:10.1021/la503226c. View Source
• [2] Debord JD, Lyon LA. On the Unusual Stability of Succinimidyl Esters in pNIPAm-AAc Microgels. Bioconjugate Chem. 2007;18(2):601-604. doi:10.1021/bc060248z. View Source

DHA-NHS: Validated Applications

siRNA Conjugation for CNS Gene Silencing

Use DHA-NHS to covalently conjugate DHA to therapeutic siRNAs for local CNS administration. Peer-reviewed evidence demonstrates that DHA-conjugated siRNAs achieve up to 73% target mRNA knockdown in mouse striatum at 1 week post-injection, with enhanced tissue retention across a 6–60 μg dose range, performance metrics that cannot be replicated with unconjugated siRNAs [1]. This scenario is directly validated by the quantitative data in Evidence Item 1, establishing DHA-NHS as an enabling reagent for CNS oligonucleotide delivery programs.

Low-Toxicity siRNA Conjugates for CNS Safety

Employ DHA-NHS to generate DHA-siRNA conjugates when minimizing carrier-associated cytotoxicity is a primary experimental objective. Direct comparative data (Evidence Item 2) demonstrate that DHA-siRNA exhibits a six-fold higher maximum tolerated concentration (MTC >150 nM) relative to cholesterol-siRNA (MTC 25 nM) in CNS cell lines, with ~95% cell viability maintained at 100 nM DHA-siRNA versus ~65% for cholesterol-siRNA [1]. This quantifiable safety advantage supports the selection of DHA-NHS for CNS-targeted oligonucleotide programs where toxicity concerns may limit dosing.

DHA Protein Labeling and Bioconjugation

Utilize DHA-NHS as the activated ester reagent for covalently attaching the DHA acyl moiety to lysine residues or N-termini of target proteins under mild aqueous conditions (pH 6.0–9.0) [1]. This scenario leverages the established NHS ester chemistry class properties (Evidence Item 3) to generate stable DHA-protein amide conjugates. Applications include studying DHA-mediated protein-membrane interactions, generating DHA-functionalized antibodies or enzymes, and creating DHA-bearing affinity probes for lipid-binding protein discovery [2].

Oligonucleotide Derivatization with DHA

React DHA-NHS with amine-modified oligonucleotides (e.g., aminoallyl-modified siRNAs, antisense oligonucleotides, or aptamers) to generate DHA-oligonucleotide conjugates for applications beyond CNS delivery, including cellular uptake studies in PUFA-transporting cell types, lipid raft targeting investigations, and exploration of DHA-mediated intracellular trafficking pathways [1]. The quantitative CNS performance data (Evidence Items 1 and 2) establish proof-of-concept for DHA-oligonucleotide conjugate utility, which may be extrapolated to other amine-modified nucleic acid platforms.

Application

Selection Property

Validation Focus

CNS siRNA delivery studies

DHA-siRNA tissue retention profile

Target mRNA knockdown in CNS models

CNS siRNA viability screening

Conjugate-dependent cytotoxicity profile

Cell viability and MTC endpoints

Protein bioconjugation research

Amine-reactive NHS ester chemistry

Conjugation efficiency and amide bond stability

Oligonucleotide conjugate studies

DHA-oligonucleotide conjugate utility

Cellular uptake and intracellular trafficking

• [1] Biscans A, Coles A, Haraszti R, et al. Docosahexaenoic Acid Conjugation Enhances Distribution and Safety of siRNA upon Local Administration in Mouse Brain. Mol Ther Nucleic Acids. 2016;5(8):e344. doi:10.1038/mtna.2016.50. View Source
• [2] Touahir L, Chazalviel JN, Sam S, et al. Succinimidyl ester surface chemistry: implications of the competition between aminolysis and hydrolysis on covalent protein immobilization. Langmuir. 2014;30(44):13224-13232. doi:10.1021/la503226c. View Source